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Compound of Interest

Compound Name: Pipotiazine

Cat. No.: B1677947 Get Quote

Synthesis of Pipotiazine and its Derivatives
The synthesis of pipotiazine, like other phenothiazine derivatives, is a multi-step process

rooted in the formation of the core phenothiazine tricycle.

General Synthesis of the Phenothiazine Nucleus
The foundational method for constructing the phenothiazine core is the Bernthsen synthesis,

first reported in 1883.[2] This reaction involves the direct reaction of diphenylamine with

elemental sulfur at high temperatures, often catalyzed by iodine.[2] The catalyst significantly

improves the reaction efficiency and was crucial for the synthesis of 2-chlorophenothiazine, a

key intermediate for the landmark antipsychotic drug, chlorpromazine.[2]

A general scheme for synthesizing phenothiazine derivatives involves the reaction of

diphenylamine with sulfur.[3] This is followed by a reaction with ethyl chloroacetate to yield 2-

(10H-phenothiazin-10-yl)acetate, which upon treatment with hydrazine hydrate produces 2-

(10H-phenothiazin-10-yl) acetohydrazide.[3] This intermediate can then be condensed with

various benzaldehyde derivatives to afford a range of N'-(substituted-benzylidene)-2-(10H-

phenothiazin-10-yl) acetohydrazides.[3]

Specific Synthesis of Pipotiazine
The synthesis of pipotiazine involves a more specific pathway starting from 2-

Dimethylaminosulfonylphenthiazine. The key steps are:
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Alkylation of the Phenothiazine Core: 2-Dimethylaminosulfonylphenthiazine is alkylated with

1-Bromo-3-chloropropane. This reaction yields 10-(3-chloropropyl)-N,N-

dimethylphenothiazine-2-sulfonamide.[4]

Addition of the Piperidine Side Chain: The intermediate from the previous step is then

alkylated with 4-Piperidineethanol to complete the synthesis of pipotiazine.[4]

Below is a diagram illustrating the synthesis workflow of Pipotiazine.
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Step 1: Alkylation of Phenothiazine Core

Step 2: Addition of Piperidine Side Chain

2-Dimethylaminosulfonylphenthiazine

10-(3-chloropropyl)-N,N-dimethyl-
phenothiazine-2-sulfonamide

+

1-Bromo-3-chloropropane

Pipotiazine

+

4-Piperidineethanol
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Receptors Primary Effects

Pipotiazine

Dopamine D2

Antagonist

Serotonin 5-HT2A

Antagonist

Histamine H1
Antagonist

α1-Adrenergic

Antagonist

Muscarinic M1

Antagonist

Antipsychotic Effect
(Alleviation of positive symptoms)

Improvement of
Negative Symptoms

Sedation

Hypotension

Anticholinergic Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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